Cas no 126221-59-8 ((6S,9R)-vomifoliol-9-O-beta-D-xylopyranosyl-(1''->6)-beta-D-glucopyranoside)

• Product Name: (6S,9R)-vomifoliol-9-O-beta-D-xylopyranosyl-(1''->6)-beta-D-glucopyranoside
• CAS No: 126221-59-8
• MF: C₂₄H₃₈O₁₂
• MW: 518.551329135895
• CID: 2043236
• PubChem ID: 21592448
• Update Time: 2025-04-21

(6S,9R)-vomifoliol-9-O-beta-D-xylopyranosyl-(1''->6)-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• (6S,9R)-vomifoliol-9-O-beta-D-xylopyranosyl-(1''->6)-beta-D-glucopyranoside
• (6S,9R)-Vomifoliol-9-O-beta-xylopyranosyl-(1''->6')-O-beta-glucopyranoside
• (6S,9R)-Vomifoliol-9-O-β-xylopyranosyl-(1''→6')-O-β-glucopyranoside
• vomifoliol 1-O-beta-D-xylopyranosyl-6-O-beta-D-glucopyranoside
• (6S,7E,9R)-6,9-Dihydroxy-4,7-megastigmadien-3-one 9-O-(beta-D-xylopyranosyl-(1->6)-glucopyranoside)
• DTXSID101117370
• (6S,7E,9R)-6,9-Dihydroxy-4,7-megastigmadien-3-one 9-O-[I(2)-D-xylopyranosyl-(1a6)-glucopyranoside]
• 126221-59-8
• (6S,7E,9R)-6,9-Dihydroxy-4,7-megastigmadien-3-one 9-O-[beta-D-xylopyranosyl-(1->6)-glucopyranoside]

• Inchi： 1S/C24H38O12/c1-11-7-13(25)8-23(3,4)24(11,32)6-5-12(2)35-22-20(31)18(29)17(28)15(36-22)10-34-21-19(30)16(27)14(26)9-33-21/h5-7,12,14-22,26-32H,8-10H2,1-4H3
• InChI Key： ZHAMWJWQXSZIAQ-UHFFFAOYSA-N
• SMILES： CC(C=CC1(C(C)(C)CC(=O)C=C1C)O)OC1C(O)C(O)C(O)C(COC2C(O)C(O)C(O)CO2)O1

Computed Properties

• Exact Mass: 518.23632664Da
• Monoisotopic Mass: 518.23632664Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 843
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 196Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides